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Compound of Interest

Compound Name: Einecs 299-589-7

Cat. No.: B15196980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of diethanolammonium

benzenesulfonate, a salt formed from the reaction of benzenesulfonic acid and 2,2'-

iminodiethanol (diethanolamine). This compound is of interest for its potential applications in

surfactant chemistry and as a counterion in pharmaceutical formulations. The following

sections detail the experimental procedure, present key data in a structured format, and

illustrate the reaction workflow.

Introduction
Benzenesulfonic acid is a strong organic acid, and its salts are widely used in various industrial

applications, including detergents, dyes, and pharmaceuticals.[1][2] Diethanolamine is a

secondary amine and a diol, making it a versatile building block in organic synthesis and a

common neutralizing agent.[3] The reaction between benzenesulfonic acid and diethanolamine

is an acid-base neutralization that forms diethanolammonium benzenesulfonate. While the

reaction of alkylated benzenesulfonic acids with diethanolamine to form surfactants is well-

documented, this protocol focuses on the synthesis of the unsubstituted parent salt.[4][5]
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The following table summarizes the key physicochemical properties of the reactants and the

expected product, diethanolammonium benzenesulfonate.

Compound Formula
Molecular
Weight (
g/mol )

Appearance
Melting
Point (°C)

Solubility

Benzenesulfo

nic Acid
C₆H₆O₃S 158.18

Colorless

crystalline

solid

43-44

(hydrate)

Soluble in

water and

alcohol

2,2'-

Iminodiethan

ol

C₄H₁₁NO₂ 105.14

White solid or

colorless,

viscous liquid

28
Miscible with

water

Diethanolam

monium

Benzenesulfo

nate

C₁₀H₁₇NO₅S 263.31

White

crystalline

solid

(expected)

Not available

Expected to

be soluble in

water

Experimental Protocol: Synthesis of
Diethanolammonium Benzenesulfonate
This protocol describes the laboratory-scale synthesis of diethanolammonium

benzenesulfonate.

Materials:

Benzenesulfonic acid (≥97.0%)

2,2'-Iminodiethanol (Diethanolamine, ≥99.0%)

Isopropanol (ACS grade)

Diethyl ether (ACS grade)

Deionized water
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Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Büchner funnel and filter paper

Glassware for crystallization

Procedure:

Dissolution of Reactants:

In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 15.82 g (0.1

mol) of benzenesulfonic acid in 100 mL of isopropanol.

In a separate beaker, dissolve 10.51 g (0.1 mol) of diethanolamine in 50 mL of

isopropanol.

Reaction:

Place the round-bottom flask containing the benzenesulfonic acid solution in an ice bath

and begin stirring.

Transfer the diethanolamine solution to a dropping funnel.

Add the diethanolamine solution dropwise to the stirred benzenesulfonic acid solution over

a period of 30 minutes. Maintain the temperature of the reaction mixture below 20°C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2 hours.

Isolation of the Product:
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Reduce the volume of the solvent by approximately half using a rotary evaporator.

Slowly add 100 mL of diethyl ether to the concentrated solution while stirring to precipitate

the product.

Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with two 20 mL portions of cold diethyl ether.

Purification (Optional):

The crude product can be recrystallized from a minimal amount of hot isopropanol,

followed by cooling to room temperature and then in an ice bath to induce crystallization.

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

isopropanol.

Drying:

Dry the final product in a vacuum oven at 40°C overnight.

Determine the yield and characterize the product.

Expected Yield: 85-95%

Characterization
The synthesized diethanolammonium benzenesulfonate can be characterized using various

analytical techniques:

Melting Point: Determination of the melting point range can indicate the purity of the

compound.

FT-IR Spectroscopy: The formation of the salt can be confirmed by the presence of

characteristic peaks for the sulfonate group (SO₃⁻) and the ammonium group (NH₂⁺). The IR
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spectrum of a benzenesulfonate salt typically shows strong absorption bands for the S=O

stretching vibrations.[6]

¹H and ¹³C NMR Spectroscopy: These techniques can be used to confirm the structure of the

cation and anion.

Elemental Analysis: To determine the elemental composition (C, H, N, S) and confirm the

empirical formula.

Logical Relationships and Workflows
The following diagrams illustrate the reaction mechanism and the experimental workflow.

Benzenesulfonic Acid
(C₆H₅SO₃H)

Diethanolammonium Benzenesulfonate
(C₆H₅SO₃⁻ H₂N⁺(CH₂CH₂OH)₂)

Proton
Donation

Diethanolamine
(HN(CH₂CH₂OH)₂)

Proton
Acceptance

Click to download full resolution via product page

Caption: Acid-base neutralization reaction.
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Caption: Experimental workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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